Methyl 6,7-dimethoxy-1-oxo-2,3-dihydro-1H-indene-4-carboxylate

• IUPAC Name: methyl 6,7-dimethoxy-1-oxo-2,3-dihydroindene-4-carboxylate
• InChI: InChI=1S/C13H14O5/c1-16-10-6-8(13(15)18-3)7-4-5-9(14)11(7)12(10)17-2/h6H,4-5H2,1-3H3
• InChI Key: ZDFLNOMIZLFVTQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=C(CCC2=O)C(=C1)C(=O)OC)OC
• Molecular Formula: C13H14O5
• Molecular Weight: 250.25 g/mol

Description

“Methyl 6,7-dimethoxy-1-oxo-2,3-dihydro-1H-indene-4-carboxylate” is an organic compound with the molecular formula C13H14O5. It is used as an intermediate in organic synthesis chemistry, and can be used to synthesize other drugs, fragrances, or multifunctional compounds.

Synthesis Analysis

The synthesis of this compound generally requires multi-step reaction synthesis. A possible synthesis route could include the reaction of aromatic carboxylic esters and formylation reagents. In a study, a simple and convenient synthesis of a similar compound, (–)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid, was described, applying a combination of two synthetic methods: the Petasis reaction and Pomeranz–Fritsch–Bobbitt cyclization.

Molecular Structure Analysis

The molecular structure of “this compound” is defined by its IUPAC name and InChI Code: 1S/C13H14O5/c1-16-9-5-4-8-6-11(14)12(15-2)7-10(8)3-9/h4-5,10H,6-7H2,1-2H3.

Physical And Chemical Properties Analysis

“this compound” is a pale-yellow to yellow-brown solid. It has a molecular weight of 250.25. The compound should be stored at room temperature.

Scientific Research Applications

Synthesis of Derivatives and Precursors

Chemical Synthesis and Ligand Preparation : Research has shown that derivatives of Methyl 6,7-dimethoxy-1-oxo-2,3-dihydro-1H-indene-4-carboxylate are synthesized for use as drug precursors or perspective ligands. This highlights its role in facilitating the development of new pharmacological agents through chemical synthesis techniques (Dotsenko et al., 2019).

Herbicide Precursor Development : Another application involves its utilization in the preparation of bicyclic herbicide precursors through intramolecular stork-danheiser kinetic alkylation reactions. This underscores its importance in agricultural chemistry, particularly in the development of novel herbicides (Liepa et al., 1992).

Microwave-Induced Thermolysis : The compound also serves as a subject for studies on microwave-induced thermolysis, revealing insights into the behavior of azacyclic allenes under specific conditions, which is crucial for understanding reaction mechanisms and designing new synthetic routes (Anh et al., 2017).

Analytical Chemistry Applications

Fluorimetric Assay for Methylglyoxal : It is used in the synthesis of compounds for a liquid chromatographic fluorimetric assay of methylglyoxal, demonstrating its application in analytical chemistry for the quantification of specific aldehydes in biological and chemical systems (McLellan & Thornalley, 1992).

Safety and Hazards

When handling this compound, appropriate laboratory safety measures should be taken, such as wearing protective glasses and gloves, ensuring good ventilation, etc., to avoid skin contact and inhalation of its gas. It should be stored in a cool, dry place, away from fire sources and oxidants. The compound has been assigned the hazard statements H302, H315, H319, and H335, indicating that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.